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Compound of Interest

Compound Name: 17-Hydroxyisolathyrol

Cat. No.: B15594552

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
17-Hydroxyisolathyrol is a macrocyclic lathyrane diterpenoid isolated from the seeds of

Euphorbia lathyris L.[1] This technical guide provides a comprehensive overview of its chemical

properties, biological activities, and mechanism of action, with a focus on its anti-inflammatory

potential. The information presented herein is intended to support further research and

development of this natural product for therapeutic applications.

Chemical and Physical Properties
17-Hydroxyisolathyrol is a diterpenoid compound characterized by a complex tricyclic carbon

skeleton. Its chemical and physical properties are summarized in the table below.
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Property Value Reference

CAS Number 93551-00-9 [1][2][3][4][5]

Molecular Formula C₂₀H₃₀O₅ [1][2]

Molecular Weight 350.45 g/mol [1][2]

Source Seeds of Euphorbia lathyris L. [3]

Appearance
Light yellow to yellow

solid/powder
[1][2]

Purity ≥98% (HPLC) [2]

Solubility

Soluble in DMSO, Chloroform,

Dichloromethane, Ethyl

Acetate, Acetone

[1][3]

Storage
4°C for short-term; -20°C to

-80°C in solvent for long-term
[1]

Biological Activity
The primary biological activity of 17-Hydroxyisolathyrol and related lathyrane diterpenoids

from Euphorbia lathyris is their anti-inflammatory effect. While specific data for 17-
Hydroxyisolathyrol is part of a broader study of compounds from its natural source, the

general activity of these related compounds is the inhibition of nitric oxide (NO) production in

inflammatory-response cells.

Anti-inflammatory Activity
Lathyrane-type diterpenoids isolated from the seeds of Euphorbia lathyris have been shown to

inhibit nitric oxide production in lipopolysaccharide (LPS)-induced RAW 264.7 macrophages

and BV-2 microglial cells. For a series of 18 related lathyrane diterpenoids, the 50% inhibitory

concentration (IC₅₀) values for NO production were in the range of 11.2 - 52.2 μM. Several of

these compounds also demonstrated the ability to reduce the mRNA levels of pro-inflammatory

cytokines, including Interleukin-6 (IL-6) and Interleukin-1β (IL-1β) in LPS-stimulated BV-2 cells.
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Biological Activity Cell Line Measurement
IC₅₀ Range (for
related
compounds)

Inhibition of Nitric

Oxide (NO)

Production

RAW 264.7

macrophages
Griess Assay 11.2 - 52.2 μM

Inhibition of Nitric

Oxide (NO)

Production

BV-2 microglial cells Griess Assay Not specified

Reduction of Pro-

inflammatory

Cytokines

BV-2 microglial cells qRT-PCR Not applicable

Other Potential Activities
The broader class of lathyrane diterpenoids has been investigated for a range of other

biological activities, including cytotoxic, antiviral, and multidrug resistance (MDR) reversal

properties. However, specific studies detailing these activities for 17-Hydroxyisolathyrol are

not currently available in the public domain.

Mechanism of Action
The anti-inflammatory effects of lathyrane diterpenoids are believed to be mediated through the

inhibition of the Nuclear Factor-kappa B (NF-κB) signaling pathway. In its inactive state, NF-κB

is sequestered in the cytoplasm by the inhibitor of kappa B (IκB) protein. Upon stimulation by

inflammatory agents like LPS, IκB is phosphorylated and subsequently degraded, allowing NF-

κB to translocate to the nucleus. In the nucleus, NF-κB induces the transcription of genes

encoding pro-inflammatory mediators such as inducible nitric oxide synthase (iNOS),

cyclooxygenase-2 (COX-2), and various pro-inflammatory cytokines. Some lathyrane

diterpenoids have been shown to decrease the expression of phosphorylated IκBα, which

suggests that their mechanism of action involves the suppression of NF-κB activation.
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Proposed Anti-inflammatory Signaling Pathway of 17-Hydroxyisolathyrol
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Caption: Proposed mechanism of action for 17-Hydroxyisolathyrol.

Experimental Protocols
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The following are detailed methodologies for key experiments relevant to the investigation of

17-Hydroxyisolathyrol's anti-inflammatory activity.

Cell Culture
RAW 264.7 murine macrophage cells or BV-2 murine microglial cells are cultured in Dulbecco's

Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS), 100

U/mL penicillin, and 100 µg/mL streptomycin. Cells are maintained in a humidified incubator at

37°C with 5% CO₂.

Nitric Oxide (NO) Production Assay
Cell Seeding: Plate RAW 264.7 or BV-2 cells in a 96-well plate at a density of 5 x 10⁴

cells/well and allow them to adhere overnight.

Treatment: Pre-treat the cells with various concentrations of 17-Hydroxyisolathyrol
(dissolved in DMSO, final concentration ≤ 0.1%) for 1 hour.

Stimulation: Induce inflammation by adding lipopolysaccharide (LPS) to a final concentration

of 1 µg/mL and incubate for 24 hours.

Measurement: After incubation, collect 50 µL of the cell culture supernatant. Mix with 50 µL

of Griess reagent A (1% sulfanilamide in 5% phosphoric acid) followed by 50 µL of Griess

reagent B (0.1% N-(1-naphthyl)ethylenediamine dihydrochloride).

Analysis: Measure the absorbance at 540 nm using a microplate reader. The concentration

of nitrite is determined from a sodium nitrite standard curve.

Cell Viability Assay (MTT Assay)
Procedure: Following the NO production assay, add 20 µL of MTT solution (5 mg/mL in PBS)

to each well and incubate for 4 hours at 37°C.

Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the

formazan crystals.

Analysis: Measure the absorbance at 490 nm. Cell viability is expressed as a percentage

relative to the control group.
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Western Blot Analysis for NF-κB Pathway Proteins
Cell Lysis: After treatment and stimulation, wash the cells with ice-cold PBS and lyse them

with RIPA buffer containing protease and phosphatase inhibitors.

Protein Quantification: Determine the protein concentration of the lysates using a BCA

protein assay kit.

Electrophoresis and Transfer: Separate equal amounts of protein on a 10-12% SDS-PAGE

gel and transfer to a polyvinylidene difluoride (PVDF) membrane.

Immunoblotting: Block the membrane with 5% non-fat milk in Tris-buffered saline with Tween

20 (TBST) for 1 hour. Incubate the membrane with primary antibodies against p-IκBα, IκBα,

iNOS, COX-2, and β-actin overnight at 4°C.

Detection: After washing with TBST, incubate the membrane with the appropriate

horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour. Visualize the

protein bands using an enhanced chemiluminescence (ECL) detection system.
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Experimental Workflow for Bioactivity Assessment
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Caption: A general workflow for assessing the in vitro anti-inflammatory activity.

Conclusion
17-Hydroxyisolathyrol is a promising natural product with demonstrated anti-inflammatory

potential, likely acting through the inhibition of the NF-κB signaling pathway. Further research is

warranted to fully elucidate its pharmacological profile, including its specific IC₅₀ value for NO

inhibition, its effects on a broader range of inflammatory mediators, and its potential in in vivo
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models of inflammatory diseases. The detailed protocols and data presented in this guide

provide a solid foundation for such future investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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